1-allyl-5-oxo-N-[2-(1H-pyrazol-4-yl)ethyl]-3-pyrrolidinecarboxamide

• IUPAC Name: 5-oxo-1-prop-2-enyl-N-[2-(1H-pyrazol-4-yl)ethyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C13H18N4O2/c1-2-5-17-9-11(6-12(17)18)13(19)14-4-3-10-7-15-16-8-10/h2,7-8,11H,1,3-6,9H2,(H,14,19)(H,15,16)
• InChI Key: YWJYEILUGSDLPU-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CC(CC1=O)C(=O)NCCC2=CNN=C2
• Molecular Formula: C13H18N4O2
• Molecular Weight: 262.31 g/mol

Description

1-Allyl-5-oxo-N-[2-(1H-pyrazol-4-yl)ethyl]-3-pyrrolidinecarboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-allyl-5-oxo-N-[2-(1H-pyrazol-4-yl)ethyl]-3-pyrrolidinecarboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects
In preclinical studies, 1-allyl-5-oxo-N-[2-(1H-pyrazol-4-yl)ethyl]-3-pyrrolidinecarboxamide has been shown to have a range of biochemical and physiological effects. These include reducing inflammation, inhibiting cancer cell growth, and inducing apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-allyl-5-oxo-N-[2-(1H-pyrazol-4-yl)ethyl]-3-pyrrolidinecarboxamide in lab experiments is its potential as a new drug candidate for the treatment of diseases such as cancer and inflammation. However, one of the limitations of using this compound is the lack of clinical data on its safety and efficacy in humans.

Future Directions

There are several future directions for research on 1-allyl-5-oxo-N-[2-(1H-pyrazol-4-yl)ethyl]-3-pyrrolidinecarboxamide. These include:
1. Further preclinical studies to investigate the safety and efficacy of the compound in animal models.
2. Clinical trials to evaluate the safety and efficacy of the compound in humans.
3. Development of new derivatives of the compound with improved pharmacological properties.
4. Investigation of the potential of the compound as a therapeutic agent for other diseases such as neurodegenerative disorders.
5. Exploration of the mechanism of action of the compound to better understand its biochemical and physiological effects.
Conclusion
In conclusion, 1-allyl-5-oxo-N-[2-(1H-pyrazol-4-yl)ethyl]-3-pyrrolidinecarboxamide is a chemical compound that has potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a new drug candidate for the treatment of diseases such as cancer and inflammation.

Synthesis Methods

The synthesis of 1-allyl-5-oxo-N-[2-(1H-pyrazol-4-yl)ethyl]-3-pyrrolidinecarboxamide involves the reaction of 1-allyl-3-pyrrolidinecarboxylic acid with 4-(2-bromoethyl)-1H-pyrazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with a reducing agent such as sodium borohydride to yield the final product.

Scientific Research Applications

1-Allyl-5-oxo-N-[2-(1H-pyrazol-4-yl)ethyl]-3-pyrrolidinecarboxamide has been the subject of scientific research due to its potential applications in various fields. One of the main areas of research is in the development of new drugs for the treatment of diseases such as cancer and inflammation. The compound has been shown to have anti-inflammatory and anti-cancer properties in preclinical studies.